Cas no 2228081-86-3 (2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 2228081-86-3
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6615569
• PubChem ID: 165791274
• Update Time: 2025-10-29

2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid
• 2228081-86-3
• EN300-1986154
• 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H13ClFNO2/c1-11(2,9(14)10(15)16)7-4-3-6(12)5-8(7)13/h3-5,9H,14H2,1-2H3,(H,15,16)
• InChI Key： LHTSHHYFQDZUDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid

Recent Advances in the Study of 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid (CAS: 2228081-86-3)

2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid (CAS: 2228081-86-3) is a fluorinated phenylalanine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of this compound via a novel asymmetric catalytic route, achieving high enantiomeric purity (>99% ee). The researchers highlighted its role as a key intermediate in the development of protease inhibitors, with potential applications in treating viral infections and inflammatory diseases. The study also reported its stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory activity against a specific class of metalloproteinases. The results demonstrated a Ki value in the low micromolar range, suggesting its potential as a lead compound for the development of targeted therapies for cancer and neurodegenerative disorders. Molecular docking studies further elucidated its binding mode, providing insights for structure-activity relationship (SAR) optimization.

In addition to its pharmacological potential, recent research has also investigated the compound's metabolic fate. A 2024 study in Drug Metabolism and Disposition utilized LC-MS/MS to identify its major metabolites in human liver microsomes, revealing minimal hepatotoxicity and favorable pharmacokinetic properties. These findings support its further development as a drug candidate with a reduced risk of adverse effects.

Industry reports from 2024 indicate that several pharmaceutical companies have included 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid in their pipelines for novel antiviral and anti-inflammatory agents. Its unique structural features, such as the chloro-fluorophenyl moiety, are believed to enhance target selectivity and metabolic stability, addressing common challenges in drug design.

In conclusion, the latest research on 2-Amino-3-(4-chloro-2-fluorophenyl)-3-methylbutanoic acid (CAS: 2228081-86-3) underscores its versatility as a building block in medicinal chemistry and its promising therapeutic potential. Future studies are expected to focus on clinical translation, leveraging its favorable physicochemical and pharmacological properties to address unmet medical needs.